Cas no 19780-83-7 (4-Hexyn-2-ol)

• Product Name: 4-Hexyn-2-ol
• CAS No: 19780-83-7
• MF: C₆H₁₀O
• MW: 98.1430020332336
• CID: 123753
• PubChem ID: 12908367
• Update Time: 2025-04-18

4-Hexyn-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-Hexyn-2-ol
• hex-4-yn-2-ol
• 2-Hexyn-5-ol
• 4-hexin-2-ol
• 19780-83-7
• IKROQHVDACEGBA-UHFFFAOYSA-N
• DTXSID70512685
• AKOS011594555

• Inchi： 1S/C6H10O/c1-3-4-5-6(2)7/h6-7H,5H2,1-2H3
• InChI Key： IKROQHVDACEGBA-UHFFFAOYSA-N
• SMILES： OC(C)CC#CC

Computed Properties

• Exact Mass: 98.07320
• Monoisotopic Mass: 98.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 93.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8339 (estimate)
• Melting Point: -34°C (estimate)
• Boiling Point: 153.68°C (rough estimate)
• Refractive Index: 1.4325 (estimate)
• PSA: 20.23000
• LogP: 0.78060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols